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Compound of Interest

Compound Name: TASIN-1

Cat. No.: B162958

For researchers and professionals in drug development, the safe handling and disposal of
chemical compounds are paramount. This guide provides detailed, step-by-step procedures for
the proper disposal of TASIN-1, ensuring laboratory safety and regulatory compliance. While
TASIN-1 is not classified as a hazardous substance under the Globally Harmonized System
(GHS), it is imperative to follow standard laboratory chemical waste procedures to minimize
environmental impact and maintain a safe working environment.[1]

Chemical and Physical Properties of TASIN-1

A clear understanding of TASIN-1's properties is essential for its safe handling and disposal.

Property Value

Physical State Solid, white to beige powder.
Molecular Formula C1sH28N203S (for TASIN-1 base)
Molecular Weight 352.49 g/mol (for TASIN-1 base)

Soluble in DMSO (=35.2 mg/mL), Ethanol
(12.02 mg/mL with sonication), and Water (2.45

Solubilit
Y mg/mL with sonication for hydrochloride salt).[2]

[3]

Store at -20°C as a solid. In solvent, store at
Storage

-80°C for up to one year.[4]
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Experimental Protocol for the Disposal of TASIN-1

This protocol outlines the procedures for the disposal of pure TASIN-1, solutions containing
TASIN-1, and contaminated laboratory materials.

1. Waste Categorization and Segregation:
e Solid TASIN-1 Waste: This includes expired or unused TASIN-1 powder.

 Liquid TASIN-1 Waste: This encompasses solutions of TASIN-1 in solvents such as DMSO,
ethanol, or aqueous buffers.

o Contaminated Labware: This category includes items that have come into direct contact with
TASIN-1, such as pipette tips, centrifuge tubes, gloves, and glassware.

2. Disposal of Solid TASIN-1 Waste:

o Step 1: Collect all solid TASIN-1 waste in a clearly labeled, dedicated hazardous waste
container. The label should include "Solid Chemical Waste," the name "TASIN-1," and the
approximate quantity.

o Step 2: Ensure the container is made of a material compatible with chemical waste (e.g., a
high-density polyethylene (HDPE) container).

o Step 3: The container must be kept securely sealed when not in use.

o Step 4: Store the sealed container in a designated, well-ventilated hazardous waste
accumulation area, away from incompatible materials.

o Step 5: Arrange for disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor.

3. Disposal of Liquid TASIN-1 Waste:

o Step 1: Collect all liquid waste containing TASIN-1 in a dedicated, leak-proof, and clearly
labeled hazardous waste container.
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Step 2: The label must specify "Liquid Chemical Waste," list all chemical components
including the solvent (e.g., "TASIN-1 in DMSQO"), and their approximate concentrations or
volumes.

Step 3: Use a container compatible with the solvent used (e.g., a glass or solvent-resistant
plastic bottle).

Step 4: Keep the container tightly sealed when not adding waste. Store it in secondary
containment (e.g., a chemical-resistant tray or tub) to prevent spills.

Step 5: Store in the designated hazardous waste accumulation area.

Step 6: Contact your institution's EHS for pickup and disposal. Do not dispose of TASIN-1
solutions down the drain.

. Disposal of Contaminated Labware:
Step 1: Segregate contaminated labware from regular laboratory trash.

Step 2:Sharps: Needles, scalpels, and other sharp objects contaminated with TASIN-1
should be placed in a designated sharps container labeled "Chemical Sharps Waste."

Step 3:Non-Sharps: Gloves, pipette tips, and other disposable plastics should be collected in
a durable, leak-proof plastic bag or container labeled "Solid Chemical Waste" and listing
"TASIN-1 contaminated debris.”

Step 4:Glassware: Reusable glassware should be decontaminated by rinsing with a suitable
solvent (e.g., ethanol), and the rinsate collected as liquid chemical waste. After
decontamination, the glassware can be washed and reused. Broken contaminated
glassware should be placed in a designated "Broken Glass" box lined with a plastic bag and
managed as solid chemical waste.

Step 5: Arrange for the disposal of these containers through your institution's EHS office.

TASIN-1 Signaling Pathway

TASIN-1 selectively induces apoptosis in colorectal cancer cells with truncated Adenomatous
Polyposis Coli (APC) by inhibiting the cholesterol biosynthesis pathway. Specifically, it targets
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the emopamil-binding protein (EBP), leading to cholesterol depletion. This triggers endoplasmic
reticulum (ER) stress and the generation of reactive oxygen species (ROS), which in turn
activates the JNK signaling pathway, culminating in apoptosis.

TASIN-1 Mechanism of Action
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Caption: TASIN-1 inhibits EBP, leading to cholesterol depletion, ER stress, ROS generation,
and JNK-mediated apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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